Methyl 2-[(3-chlorobenzoyl)amino]-3-{[(2,6-dichlorobenzyl)oxy]imino}propanoate

• IUPAC Name: methyl (3E)-2-[(3-chlorobenzoyl)amino]-3-[(2,6-dichlorophenyl)methoxyimino]propanoate
• InChI: InChI=1S/C18H15Cl3N2O4/c1-26-18(25)16(23-17(24)11-4-2-5-12(19)8-11)9-22-27-10-13-14(20)6-3-7-15(13)21/h2-9,16H,10H2,1H3,(H,23,24)/b22-9+
• InChI Key: VFRAWMJCEOIWQR-LSFURLLWSA-N
• Canonical SMILES: COC(=O)C(C=NOCC1=C(C=CC=C1Cl)Cl)NC(=O)C2=CC(=CC=C2)Cl
• Isomeric SMILES: COC(=O)C(/C=N/OCC1=C(C=CC=C1Cl)Cl)NC(=O)C2=CC(=CC=C2)Cl
• Molecular Formula: C18H15Cl3N2O4
• Molecular Weight: 429.7 g/mol

Description

• Synonyms : Also known as methyl (3E)-2-[(3-chlorophenyl)formamido]-3-{[(2,6-dichlorophenyl)methoxy]imino}propanoate.

Scientific Research Applications

Synthesis and Structural Studies

• Chiral Palladium Complexes : Research on the synthesis of chiral palladium complexes with oxazolidine and imine, explored using DFT methods. These complexes demonstrated significant cytotoxicity against certain cancer cell lines, indicating potential applications in medicinal chemistry and oncology (Molaee et al., 2019).

Chemical Synthesis and Properties

• Derivatives of 3‐(Phenylsulfonimidoyl)propanoic Acid : A study described the synthesis of a range of derivatives, highlighting the versatility of these compounds in creating structurally diverse molecules with potential biological activities (Tye & Skinner, 2002).

Analytical and Material Chemistry

• Solubility and Thermodynamic Modeling : Investigation into the solubility and thermodynamic properties of 2-amino-4-chlorobenzoic acid in various solvents, providing insights into the purification processes for similar compounds (Li et al., 2017).

Synthetic Methodologies and Reaction Mechanisms

• Synthesis of Methyl (S)-3-amino-3-(3-pyridyl)propanoate : Demonstrating an efficient stereoselective synthesis technique, this research contributes to the field of synthetic organic chemistry, providing a foundation for the development of related compounds (Zhong et al., 1999).

Chemical Reactions and Interactions

• Reactions of Methyl 3,3,3-trifluoro-2-(pyridin-2-ylimino)propanoates : This study explores the reactions of specific methyl propanoates with nucleophiles, leading to various heterocyclic compounds, which could be relevant in understanding the reactivity of structurally similar chemicals (Sokolov & Aksinenko, 2010).